1-Hydroxy-4-iodo-1,3-dihydro-indol-2-one

• Molecular Formula: C8H6INO2
• Molecular Weight: 275.04 g/mol
• IUPAC Name: 1-hydroxy-4-iodo-3H-indol-2-one
• InChI: InChI=1S/C8H6INO2/c9-6-2-1-3-7-5(6)4-8(11)10(7)12/h1-3,12H,4H2
• InChI Key: QPTLYMZPCLYBTQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC=C2I)N(C1=O)O

Description

1-Hydroxy-4-iodo-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C8H6INO2 and its molecular weight is 275.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Iodo-6-nitro-phenyl)-acetic acid 74d (0.91 g, 3 mmol) was dissolved in ethanol (30 ml, 95%), and added with palladium on activated carbon (30 mg, 3%) to the solution. Upon completion of the addition, the reaction mixture was stirred for 2 hours under a hydrogen atmosphere. After thin lay chromatography showed the disappearance of starting materials, the reaction mixture was filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography to obtain the title compound 1-hydroxy-4-iodo-1,3-dihydro-indol-2-one 74e (516 mg, yield 63.4%) as a white solid.